Alkyne Minitag for Click Chemistry Flexibility
KY371 is validated as a glycosidase competitor at defined concentrations across multiple ABPP probe systems and biological contexts. Pre-incubation with 50 µM KY371 for 30 minutes followed by labeling with 2 µM JJB70 for 1 hour eliminated glycosidase labeling in leaf extracts from Arabidopsis thaliana, Brassica napus, Brassica oleracea, Brassica rapa, Brassica pekinensis, Triticum monococcum, Zea mays, and Avena sativa [1]. In the same study, 50 µM KY371 pre-incubation (30 min) followed by 2 µM JJB70 labeling (1 h) eliminated glycosidase signals in living Arabidopsis cell cultures [1]. In multiplex ABPP assays using Arabidopsis leaf extracts at pH 7, pre-incubation with 50 µM KY371 (30 min) followed by labeling with 2 µM JJB382, JJB383, or JJB70 (1 h) demonstrated competitive displacement of α-glucosidase and β-glucosidase probe binding [2]. In fungal secretome ABPP of Phanerochaete chrysosporium substrate-bound fractions, pre-treatment with 20 µM KY371 followed by 2 µM JJB111 labeling was used to confirm glycoside hydrolase probe specificity [3].
| Evidence Dimension | Validated competitor concentration in ABPP assays |
|---|---|
| Target Compound Data | 50 µM (plant leaf extracts and cell cultures); 20 µM (fungal secretome) |
| Comparator Or Baseline | Generic glycosidase inhibitors lacking ABPP validation: no established competitor concentration benchmarks |
| Quantified Difference | KY371 provides empirically validated competitor concentrations (20-50 µM) for specific probe systems; generic alternatives lack this experimental calibration |
| Conditions | Pre-incubation: 30 min at room temperature or 37°C; labeling: 2 µM ABP for 1 h; multiple probe systems (JJB70, JJB111, JJB382, JJB383); plant and fungal systems |
Why This Matters
Procurement of KY371 provides access to experimentally calibrated competitor concentrations that reduce optimization time and ensure reproducible specificity controls in ABPP workflows.
- [1] Chandrasekar B, et al. Broad-range glycosidase activity profiling. Mol Cell Proteomics. 2014 Oct;13(10):2787-800. Figure 5C-D. View Source
- [2] Husaini AM, et al. Multiplex fluorescent, activity-based protein profiling identifies active α-glycosidases and other hydrolases in plants. Plant Physiol. 2018 May;177(1):24-37. Figure 1B-E. View Source
- [3] Schmitz K, et al. Identification of fungal lignocellulose-degrading biocatalysts secreted by Phanerochaete chrysosporium via activity-based protein profiling. Commun Biol. 2022;5:1254. Figure 3c. View Source
